Cas no 840500-15-4 (Benzene, 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)-)

The compound 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)-benzene is a chlorinated aromatic hydrocarbon. It exhibits high stability and unique reactivity, making it a valuable intermediate in various chemical syntheses. Its trifluoromethyl group enhances its resistance to hydrolysis, while the chloromethyl groups facilitate selective transformations. This compound offers distinct advantages in synthetic chemistry, particularly for the synthesis of advanced organic molecules.
Benzene, 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)- structure
840500-15-4 structure
Product Name:Benzene, 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)-
CAS No:840500-15-4
MF:C8H5Cl2F3
MW:229.026510953903
CID:1818900
PubChem ID:66849293
Update Time:2025-10-18

Benzene, 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)-
    • SCHEMBL936487
    • 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)benzene
    • 5-chloro-2-trifluoromethylbenzyl chloride
    • 840500-15-4
    • 5-chloro-2-(trifluoromethyl)benzyl chloride
    • Inchi: 1S/C8H5Cl2F3/c9-4-5-3-6(10)1-2-7(5)8(11,12)13/h1-3H,4H2
    • InChI Key: CVWYAZQAEPRHIQ-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C=CC=1C(F)(F)F)Cl

Computed Properties

  • Exact Mass: 227.9720400g/mol
  • Monoisotopic Mass: 227.9720400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Benzene, 4-chloro-2-(chloromethyl)-1-(trifluoromethyl)- Pricemore >>

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